![molecular formula C8H14ClNO2 B2366959 2-(2-Azaspiro[3.3]heptan-6-yl)acetic acid;hydrochloride CAS No. 2309446-36-2](/img/structure/B2366959.png)
2-(2-Azaspiro[3.3]heptan-6-yl)acetic acid;hydrochloride
Overview
Description
“2-(2-Azaspiro[3.3]heptan-6-yl)acetic acid;hydrochloride” is a chemical compound with the CAS Number: 2309446-36-2 . It has a molecular weight of 191.66 . The IUPAC name for this compound is 2-(2-azaspiro[3.3]heptan-6-yl)acetic acid hydrochloride .
Synthesis Analysis
The synthesis of azaspiro compounds, including “2-(2-Azaspiro[3.3]heptan-6-yl)acetic acid;hydrochloride”, involves the preparation of versatile azaspiro[3.3]heptanes carrying multiple exit vectors . Expedient synthetic routes enable the straightforward access to these novel modules that are expected to have significance in drug discovery and design .Molecular Structure Analysis
The InChI code for “2-(2-Azaspiro[3.3]heptan-6-yl)acetic acid;hydrochloride” is 1S/C8H13NO2.ClH/c10-7(11)1-6-2-8(3-6)4-9-5-8;/h6,9H,1-5H2,(H,10,11);1H . This code provides a specific string of characters that represent the molecular structure of the compound.Physical And Chemical Properties Analysis
“2-(2-Azaspiro[3.3]heptan-6-yl)acetic acid;hydrochloride” is a powder that is stored at room temperature .Scientific Research Applications
Chemical Properties and Storage
“2-(2-Azaspiro[3.3]heptan-6-yl)acetic acid;hydrochloride” has a molecular weight of 191.66 . It is typically stored at room temperature and comes in a powder form .
Synthesis of Sterically Constrained Amino Acids
The compound has been used in the synthesis of 6-amino-2-azaspiro[3.3]heptane-6-carboxylic acid and 2-azaspiro[3.3]heptane-6-carboxylic acid . These novel amino acids were added to the family of sterically constrained amino acids for use in chemistry, biochemistry, and drug design .
Use in Drug Design
Sterically constrained compounds can be much more efficient and selective ligands for various biological targets, thus displaying pronounced biological activity . The compound’s sterically constrained structure makes it a potential candidate for drug design .
Use in Peptidomimetic Drugs
Sterically constrained amino acids are popular for the design of peptidomimetic drugs . The principles of such design have been intensively used, and a number of approved drugs or clinical candidates contain residues of sterically constrained amino acids .
Use as a Rigid Linker in PROTAC Development
The compound has been used as a rigid linker in the development of Proteolysis Targeting Chimeras (PROTACs) for targeted protein degradation . PROTACs are a new class of drugs that work by recruiting an E3 ubiquitin ligase to tag a specific protein for degradation .
Use in Chemical Conjugates
The compound has also been used in the development of chemical conjugates . Chemical conjugates are entities formed by the covalent union of two or more distinct molecules, and they have a wide range of applications in biological research and drug development .
Safety and Hazards
Future Directions
The future directions for “2-(2-Azaspiro[3.3]heptan-6-yl)acetic acid;hydrochloride” and similar compounds likely involve their use in drug discovery and design . Their rigid structure may impact the 3D orientation of degraders and thus ternary complex formation, as well as the optimization of drug-like properties .
properties
IUPAC Name |
2-(2-azaspiro[3.3]heptan-6-yl)acetic acid;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H13NO2.ClH/c10-7(11)1-6-2-8(3-6)4-9-5-8;/h6,9H,1-5H2,(H,10,11);1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YMRDXUMGSKUUMX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CC12CNC2)CC(=O)O.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H14ClNO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
191.65 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(2-Azaspiro[3.3]heptan-6-YL)acetic acid hydrochloride | |
CAS RN |
2309446-36-2 |
Source
|
| Record name | 2-{2-azaspiro[3.3]heptan-6-yl}acetic acid hydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-(Benzo[b]thiophen-3-yl)morpholine](/img/structure/B2366877.png)
![3-[(2-Chloro-1,3-thiazol-5-yl)methoxy]benzaldehyde](/img/structure/B2366878.png)
![N-(benzo[d][1,3]dioxol-5-ylmethyl)-4-propionamido-3-(pyridin-2-yl)isothiazole-5-carboxamide](/img/structure/B2366882.png)
![[4-[(5-Bromopyrimidin-2-yl)oxymethyl]piperidin-1-yl]-(1,5-dimethylpyrazol-3-yl)methanone](/img/structure/B2366886.png)
